Cas no 70264-86-7 (Methyl 3-cyano-5-methoxy-4-methylbenzoate)

• Product Name: Methyl 3-cyano-5-methoxy-4-methylbenzoate
• CAS No: 70264-86-7
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4949408
• Update Time: 2025-06-08

Methyl 3-cyano-5-methoxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-methoxy-4-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-9(6-12)4-8(11(13)15-3)5-10(7)14-2/h4-5H,1-3H3
• InChI Key： SHFGATNIDXCYLQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OC)C=C(C#N)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-5-methoxy-4-methylbenzoate

Methyl 3-Cyano-5-Methoxy-4-Methylbenzoate: A Comprehensive Overview

Methyl 3-cyano-5-methoxy-4-methylbenzoate, with the CAS number 70264-86-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano substituent, and a methoxy group arranged in a specific spatial configuration. The molecular formula of this compound is C11H11NO4, and its molecular weight is approximately 209.21 g/mol.

The synthesis of methyl 3-cyano-5-methoxy-4-methylbenzoate involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have focused on optimizing the synthesis process to reduce environmental impact and improve scalability for industrial applications. For instance, researchers have explored the use of microwave-assisted synthesis and green chemistry principles to streamline the production of this compound.

One of the most notable applications of methyl 3-cyano-5-methoxy-4-methylbenzoate is in the development of advanced materials, particularly in the field of optoelectronics. The compound's ability to form self-assembled monolayers (SAMs) has made it a valuable component in the fabrication of high-performance organic light-emitting diodes (OLEDs). Recent research has demonstrated that incorporating this compound into OLED structures can significantly enhance device efficiency and stability, making it a promising candidate for next-generation display technologies.

In the pharmaceutical industry, methyl 3-cyano-5-methoxy-4-methylbenzoate has shown potential as a lead compound for drug development. Its unique combination of functional groups allows for versatile interactions with biological systems, making it a valuable tool in medicinal chemistry. For example, studies have investigated its role as a modulator of cellular signaling pathways, particularly in cancer research. The compound's ability to inhibit specific kinases has raised hopes for its application in targeted therapies.

The structural properties of methyl 3-cyano-5-methoxy-4-methylbenzoate also make it an attractive candidate for use in polymer science. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. Recent advancements in polymerization techniques have further expanded the potential applications of this compound in areas such as biodegradable plastics and advanced composites.

From an environmental perspective, methyl 3-cyano-5-methoxy-4-methylbenzoate has been studied for its biodegradability and ecological impact. Researchers have investigated its fate in aquatic environments and its potential toxicity to aquatic organisms. These studies are crucial for ensuring that the compound's use aligns with sustainability goals and minimizes harm to ecosystems.

In conclusion, methyl 3-cyano-5-methoxy-4-methylbenzoate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in future technological innovations. As research continues to uncover new potentials for this compound, its role in shaping modern science and industry is expected to grow significantly.